Cas no 1159820-97-9 (4-(Thiophen-3-yl)pyridin-2(1H)-one)

• Product Name: 4-(Thiophen-3-yl)pyridin-2(1H)-one
• CAS No: 1159820-97-9
• MF: C₉H₇NOS
• MW: 177.222980737686
• CID: 2613921
• Update Time: 2025-05-20

4-(Thiophen-3-yl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-thiophen-3-yl-1H-pyridin-2-one
• 4-(Thiophen-3-yl)pyridin-2(1H)-one
• 2-HYDROXY-4-(THIOPHEN-3-YL)PYRIDINE

• Inchi： 1S/C9H7NOS/c11-9-5-7(1-3-10-9)8-2-4-12-6-8/h1-6H,(H,10,11)
• InChI Key： KMEDPBPGMCKYHX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CNC(C=1)=O

Computed Properties

• Exact Mass: 177.025
• Monoisotopic Mass: 177.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3

Additional information on 4-(Thiophen-3-yl)pyridin-2(1H)-one

Exploring the Potential of 4-(Thiophen-3-yl)pyridin-2(1H)-one (CAS No. 1159820-97-9): A Versatile Heterocyclic Compound

In the realm of heterocyclic chemistry, 4-(Thiophen-3-yl)pyridin-2(1H)-one (CAS No. 1159820-97-9) has emerged as a compound of significant interest due to its unique structural features and potential applications. This bicyclic scaffold combines a thiophene ring with a pyridinone moiety, offering a rich platform for chemical modifications and biological interactions. Researchers are increasingly drawn to its dual aromatic systems, which contribute to its stability and reactivity in synthetic pathways.

The compound's CAS number 1159820-97-9 serves as a crucial identifier in chemical databases, facilitating precise tracking in pharmaceutical research and material science applications. Recent studies highlight its role as a building block for small molecule drugs, particularly in the development of kinase inhibitors and other targeted therapies. The presence of both nitrogen and sulfur heteroatoms in its structure makes it particularly valuable for drug discovery programs seeking to modulate protein-protein interactions.

From a synthetic chemistry perspective, 4-(Thiophen-3-yl)pyridin-2(1H)-one offers multiple sites for functionalization, enabling the creation of diverse derivative libraries. This characteristic aligns perfectly with current trends in combinatorial chemistry and high-throughput screening methodologies. The compound's molecular weight (191.23 g/mol) and moderate lipophilicity make it particularly interesting for medicinal chemists working within Lipinski's rule of five parameters for drug-like molecules.

In material science applications, the conjugated π-system of 4-(Thiophen-3-yl)pyridin-2(1H)-one has shown promise in the development of organic electronic materials. Its ability to participate in charge transfer processes makes it a candidate for organic semiconductors and photovoltaic materials, particularly when incorporated into larger conjugated systems or polymers. These applications are especially relevant given the current global focus on sustainable energy solutions and green chemistry initiatives.

The analytical characterization of CAS 1159820-97-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications. Recent improvements in analytical chemistry instrumentation have made it easier to study such complex heterocycles, contributing to a better understanding of their physicochemical properties.

From a commercial availability standpoint, 4-(Thiophen-3-yl)pyridin-2(1H)-one is increasingly offered by specialty chemical suppliers catering to the pharmaceutical intermediates market. The growing demand reflects its utility in both academic and industrial research settings. Proper handling and storage recommendations typically include protection from light and moisture, with many suppliers providing the compound as a crystalline solid under inert atmosphere to ensure stability.

Future research directions for 1159820-97-9 may explore its potential in bioconjugation chemistry or as a ligand in catalytic systems. The compound's structural features suggest possible applications in metal-organic frameworks (MOFs) or as a component in supramolecular assemblies. These potential uses align well with current scientific priorities in nanotechnology and smart materials development.

Environmental and safety considerations for 4-(Thiophen-3-yl)pyridin-2(1H)-one follow standard laboratory protocols for handling organic compounds. While not classified as highly hazardous, proper laboratory safety measures including the use of personal protective equipment are recommended during manipulation. The compound's environmental fate and biodegradation pathways represent an area for potential future study as part of broader green chemistry assessments.

In conclusion, 4-(Thiophen-3-yl)pyridin-2(1H)-one (CAS No. 1159820-97-9) represents a fascinating example of modern heterocyclic chemistry with diverse potential applications. Its unique structural features bridge multiple disciplines, from medicinal chemistry to materials science, making it a compound of continuing interest in both academic and industrial research environments. As synthetic methodologies advance and analytical techniques improve, we can anticipate new discoveries and applications emerging for this versatile molecular scaffold.